Cas no 1804573-70-3 (3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine
• CAS No: 1804573-70-3
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4798500
• Update Time: 2025-06-11

3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-6-5(13)3(1-12)4(2-14-6)15-7(9,10)11/h2H,1,12-13H2
• InChI Key： UIPVPLRDXSTRRF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C=N1)OC(F)(F)F)CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.8
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine

Professional Introduction to 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine (CAS No. 1804573-70-3)

3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine, with the CAS number 1804573-70-3, is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of multiple functional groups such as amino, aminomethyl, bromo, and trifluoromethoxy substituents, make it a versatile scaffold for the development of novel drugs and bioactive molecules.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of more complex pharmaceutical agents. The pyridine core is a common motif in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The specific arrangement of functional groups in 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine allows for further chemical modifications, enabling chemists to tailor its properties for specific biological targets. This flexibility is crucial in drug discovery, where the optimization of molecular structure can significantly impact efficacy and selectivity.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethoxy group in this compound is a prime example of such a fluorinated moiety, which can contribute to its pharmacological profile. Studies have shown that trifluoromethoxy-substituted compounds often exhibit improved pharmacokinetic properties, making them more suitable for therapeutic use. This has spurred research into synthesizing new derivatives of 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine to explore their potential as lead compounds for drug development.

The aminomethyl group present in the molecule provides another layer of functionality that can be exploited for further derivatization. This group can participate in various chemical reactions, such as nucleophilic substitution or condensation reactions, allowing for the introduction of additional pharmacophores. Such modifications are essential in medicinal chemistry for improving drug-like properties like solubility, bioavailability, and target specificity. The combination of these functional groups makes 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine a valuable building block for constructing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have also facilitated the exploration of the biological activity of this compound. These tools allow researchers to predict how 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine might interact with biological targets such as enzymes and receptors. By understanding these interactions at a molecular level, scientists can design more effective derivatives with enhanced therapeutic potential. This approach has been particularly useful in identifying new candidates for treating complex diseases like cancer and inflammatory disorders.

The synthesis of 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid unwanted side products. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific functional groups efficiently. These synthetic strategies are critical in producing sufficient quantities of the compound for further biological testing and drug development.

In conclusion, 3-Amino-4-(aminomethyl)-2-bromo-5-(trifluoromethoxy)pyridine (CAS No. 1804573-70-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential for derivatization make it an attractive scaffold for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, the future prospects for this compound are bright, offering new opportunities for addressing unmet medical needs.